N-[[1-(4-Fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide

• IUPAC Name: N-[[1-(4-fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H11FN4OS/c15-10-3-5-12(6-4-10)19-9-11(17-18-19)8-16-14(20)13-2-1-7-21-13/h1-7,9H,8H2,(H,16,20)
• InChI Key: QIFCAECGIGXNHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCC2=CN(N=N2)C3=CC=C(C=C3)F
• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol

Description

“N-[[1-(4-Fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide” is a compound that contains a triazole moiety. Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. They are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of triazole compounds involves the reaction of substituted alkyne and substituted azide. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of “N-[[1-(4-Fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide” includes a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. The InChI code for a similar compound, [4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methanol, is 1S/C9H8FN3O/c10-7-1-3-8(4-2-7)13-6-11-12-9(13)5-14/h1-4,6,14H,5H2.

Chemical Reactions Analysis

Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. They have been used in the synthesis of various compounds with antimicrobial, antioxidant, and antiviral potential.

Physical And Chemical Properties Analysis

Triazoles are amphoteric in nature, i.e., they show both acidic and basic properties. They are white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of triazole-pyrimidine hybrid compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They have promising neuroprotective and anti-inflammatory properties.

Safety and Hazards

The safety information for a similar compound, [4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]methanol, includes hazard statements H315, H319, H335, which indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin, eyes, and clothing, avoiding ingestion and inhalation, and washing thoroughly after handling.

Future Directions

The novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. There is a great importance of heterocyclic ring-containing drugs, and there is a need for the development of a new drug that overcomes the problems of antimicrobial resistance.